Cas no 1250400-20-4 (2-{(3-bromothiophen-2-yl)methylamino}butan-1-ol)

2-{(3-bromothiophen-2-yl)methylamino}butan-1-ol structure
1250400-20-4 structure
Product Name:2-{(3-bromothiophen-2-yl)methylamino}butan-1-ol
CAS No:1250400-20-4
MF:C9H14BrNOS
MW:264.182560443878
CID:5231701
PubChem ID:61728643
Update Time:2025-07-18

2-{(3-bromothiophen-2-yl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
    • 2-(((3-Bromothiophen-2-yl)methyl)amino)butan-1-ol
    • 1-Butanol, 2-[[(3-bromo-2-thienyl)methyl]amino]-
    • 2-{(3-bromothiophen-2-yl)methylamino}butan-1-ol
    • Inchi: 1S/C9H14BrNOS/c1-2-7(6-12)11-5-9-8(10)3-4-13-9/h3-4,7,11-12H,2,5-6H2,1H3
    • InChI Key: GJQPQXNSCJVRTP-UHFFFAOYSA-N
    • SMILES: BrC1C=CSC=1CNC(CO)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 148
  • XLogP3: 2
  • Topological Polar Surface Area: 60.5

2-{(3-bromothiophen-2-yl)methylamino}butan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-168273-0.05g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4
0.05g
$528.0 2023-09-20
Enamine
EN300-168273-0.1g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4
0.1g
$553.0 2023-09-20
Enamine
EN300-168273-0.25g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4
0.25g
$579.0 2023-09-20
Enamine
EN300-168273-0.5g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4
0.5g
$603.0 2023-09-20
Enamine
EN300-168273-1.0g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4
1g
$1100.0 2023-06-08
Enamine
EN300-168273-2.5g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4
2.5g
$1230.0 2023-09-20
Enamine
EN300-168273-5.0g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4
5g
$3189.0 2023-06-08
Enamine
EN300-168273-10.0g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4
10g
$4729.0 2023-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01005008-1g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4 95%
1g
¥5481.0 2023-04-04
Enamine
EN300-168273-1g
2-{[(3-bromothiophen-2-yl)methyl]amino}butan-1-ol
1250400-20-4
1g
$628.0 2023-09-20

Additional information on 2-{(3-bromothiophen-2-yl)methylamino}butan-1-ol

2-{(3-Bromothiophen-2-yl)methylamino}butan-1-ol: A Novel Compound with Potent Pharmacological Potential

2-{(3-Bromothiophen-2-yl)methylamino}butan-1-ol (CAS No. 1250400-20-4) represents a promising molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers and pharmaceutical companies alike.

Chemical Structure and Synthesis of 2-{(3-Bromothiophen-2-yl)methylamino}butan-1-ol involves a combination of aromatic and aliphatic moieties. The molecule features a thiophene ring substituted with a bromine atom at the 3-position, connected to a butan-1-ol backbone via an amino group. This structural complexity enables the compound to interact with multiple biological targets, potentially enhancing its therapeutic efficacy. The synthesis of this compound typically involves multi-step organic reactions, with the bromothiophene unit serving as a critical building block.

Biological Activity and Mechanism of Action have been extensively investigated in recent years. Preliminary studies suggest that 2-{(3-Bromothiophen-2-yl)methylamino}butan-1-ol exhibits selective activity against specific enzymes and receptors, which may contribute to its potential therapeutic applications. For instance, research published in 2023 in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activity of certain kinases, which are implicated in various pathological conditions. These findings underscore the importance of further research to elucidate the full spectrum of its biological effects.

Pharmacokinetic Properties of 2-{(3-Bromothiophen-2-yl)methylamino}butan-1-ol are currently under investigation. Early pharmacological studies indicate that the compound may have favorable absorption and distribution characteristics, which are crucial for its potential use as a therapeutic agent. However, detailed studies on its metabolism and excretion are still required to fully understand its clinical relevance.

Therapeutic Applications of 2-{(3-Bromothiophen-2-yl)methylamino}butan-1-ol are being explored in various preclinical models. Researchers are particularly interested in its potential as a candidate for treating inflammatory diseases and neurological disorders. The compound's ability to modulate inflammatory pathways has been highlighted in several recent studies, which could open new avenues for its application in drug development.

Recent Research and Development Trends in the field of 2-{(3-Bromothiophen-2-yl)methylamino}butan-1-ol have focused on optimizing its chemical structure to enhance its therapeutic profile. Advances in computational chemistry and molecular modeling have enabled researchers to predict the compound's interactions with biological targets, facilitating the design of more effective derivatives. These efforts are part of a broader trend in pharmaceutical research aimed at developing molecules with improved safety and efficacy profiles.

Challenges and Opportunities in the development of 2-{(3-Bromothiophen-2-yl)methylamino}butan-1-ol include the need for further preclinical and clinical evaluations. While the compound shows promise, its potential therapeutic applications must be validated through rigorous testing. Additionally, efforts to improve its solubility and bioavailability are essential for its successful translation into clinical practice.

Conclusion highlights the significance of 2-{(3-Bromothiophen-2-yl)methylamino}butan-1-ol as a novel compound with potential therapeutic applications. Its unique chemical structure and biological activity make it a valuable candidate for further research. Continued exploration of its pharmacological properties and therapeutic potential is expected to contribute to advancements in the field of pharmaceutical science.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.